1,4,6-trimethyl-5-phenylhexahydropyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione

• IUPAC Name: 3,5,8-trimethyl-4-phenyl-1,4,4a,5,6,8a-hexahydropyrimido[4,5-d]pyrimidine-2,7-dione
• InChI: InChI=1S/C15H20N4O2/c1-9-11-12(10-7-5-4-6-8-10)18(2)15(21)17-13(11)19(3)14(20)16-9/h4-9,11-13H,1-3H3,(H,16,20)(H,17,21)
• InChI Key: MPIISNQCEKKBQG-UHFFFAOYSA-N
• Canonical SMILES: CC1C2C(N(C(=O)NC2N(C(=O)N1)C)C)C3=CC=CC=C3
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

Synthesis Analysis

The synthesis of pyrimido[4,5-d]pyrimidine derivatives involves various strategies, including one-step preparation and multi-component reactions. Notably, compounds related to the target molecule have been synthesized through reactions involving formyl-pyrimidine diones and primary amines, leading to high yields of pyridopyrimidines, which suggest possible pathways for the synthesis of the target compound (Noguchi et al., 1988). Additionally, microwave-assisted conditions have facilitated the synthesis of pyrimido[4,5-d]pyrimidine-2,5-dione derivatives, indicating efficient synthesis methods for related compounds (Dabiri et al., 2007).

Molecular Structure Analysis

The molecular structure of pyrimido[4,5-d]pyrimidine derivatives, including the target compound, has been characterized through various spectroscopic techniques. Studies employing IR, NMR, and theoretical methods such as Density Functional Theory (DFT) have provided insights into the structure, energy, and vibrational frequencies of these compounds, laying the foundation for understanding the specific structure of 1,4,6-trimethyl-5-phenylhexahydropyrimido[4,5-d]pyrimidine-2,7(1H,3H)-dione (Zahedifar et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of pyrimido[4,5-d]pyrimidine derivatives includes nucleophilic substitution reactions, cycloadditions, and dehydration processes to yield final products. The versatility in chemical reactions demonstrates the compound's potential for functionalization and application in various chemical contexts (Salih et al., 1988).

Physical Properties Analysis

The physical properties of pyrimido[4,5-d]pyrimidine derivatives vary widely, with solubility in different solvents and permeability coefficients indicating a broad range of biopharmaceutical properties. Such diversity highlights the importance of structural modifications in altering the physical properties of these compounds for specific applications (Jatczak et al., 2014).

Chemical Properties Analysis

The chemical properties of the pyrimido[4,5-d]pyrimidine family include interactions through hydrogen bonding, electrochemical behavior, and reactivity towards various reagents. These properties are crucial for designing molecules with desired chemical functionalities and understanding their behavior in chemical reactions (Fonari et al., 2004).